Cas no 2171919-08-5 (2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol)

• Product Name: 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol
• CAS No: 2171919-08-5
• MF: C₁₃H₁₇ClO
• MW: 224.726483106613
• CID: 5807405
• PubChem ID: 165506258
• Update Time: 2025-08-05

2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol
• 2171919-08-5
• EN300-1282525

• Inchi： 1S/C13H17ClO/c1-8-6-11(8)13(15)7-10-3-4-12(14)9(2)5-10/h3-5,8,11,13,15H,6-7H2,1-2H3
• InChI Key： ZUZBJCPLMNSPKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C1CC1C)O

Computed Properties

• Exact Mass: 224.0967929g/mol
• Monoisotopic Mass: 224.0967929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol

Chemical Profile of 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol (CAS No. 2171919-08-5)

2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol, identified by its CAS number 2171919-08-5, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of aromatic alcohols, characterized by a phenyl ring substituted with chloro and methyl groups, linked to an ethyl chain terminated with a cyclopropyl moiety. The presence of these functional groups imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol consists of a benzene ring at the core, which is halogenated at the para position (4-chloro) and methylated at the meta position (3-methyl). This arrangement creates a system with potential for diverse interactions with biological targets. The ethyl chain extending from the benzene ring is further modified by a cyclopropyl group at its terminal position, enhancing the compound's steric hindrance and influencing its pharmacokinetic behavior. Such structural complexity often correlates with enhanced binding affinity and selectivity in drug-like molecules.

In recent years, there has been significant interest in developing novel compounds that combine multiple pharmacophoric elements to achieve synergistic effects in therapeutic applications. The 4-chloro-3-methylphenyl moiety in this compound is particularly noteworthy, as it resembles structures found in several bioactive molecules known for their anti-inflammatory, anticancer, and antimicrobial properties. The chloro substituent, in particular, is frequently employed in medicinal chemistry due to its ability to modulate electronic properties and improve metabolic stability.

The 2-methylcyclopropyl group attached to the ethan-1-ol backbone introduces rigidity and conformational constraints, which can be critical for optimizing receptor binding. This structural feature has been explored in various drug candidates where maintaining specific spatial orientations is essential for efficacy. The combination of these elements suggests that 2171919-08-5 may exhibit properties suitable for addressing multifaceted diseases or targeting enzymes with complex active sites.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol for potential therapeutic applications. Molecular docking studies have been conducted to evaluate its interaction with various biological targets, including kinases, proteases, and ion channels. Preliminary results indicate that this compound may possess inhibitory activity against certain enzymes implicated in metabolic disorders and neurodegenerative diseases. These findings are particularly exciting given the growing burden of such conditions worldwide.

The synthesis of 2171919-08-5 presents both challenges and opportunities for chemists aiming to explore its pharmacological potential. The incorporation of multiple stereocenters, including the cyclopropyl group, requires careful optimization to ensure high enantiomeric purity. Advances in asymmetric synthesis have provided new tools for constructing complex molecules with high precision, making it feasible to produce enantiomerically pure forms of this compound for further investigation.

In the context of drug discovery pipelines, compounds like 2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol serve as valuable intermediates or lead candidates. Their unique structural motifs can be modified or extended to generate libraries of derivatives with enhanced potency or selectivity. Collaborative efforts between synthetic chemists and biologists are essential for translating such chemical entities into viable therapeutic agents. High-throughput screening (HTS) platforms are increasingly being employed to rapidly assess the biological activity of compounds like this one across large libraries.

The pharmacokinetic profile of 2171919-08-5 is another critical aspect that needs careful evaluation. Factors such as solubility, permeability, metabolic stability, and excretion pathways must be considered to determine its suitability for clinical development. Computational modeling techniques can predict these properties based on the compound's structure, allowing researchers to make informed decisions about further optimization.

Current research trends indicate that there is considerable scope for exploring novel derivatives of 4-chloro-substituted phenyl ethers, as they have shown promise in treating various inflammatory and infectious diseases. The structural motif present in 2171919-08-5 aligns well with these trends, suggesting that it could contribute to the development of next-generation therapeutics. Additionally, green chemistry principles are being increasingly adopted in synthetic routes to ensure sustainability and reduce environmental impact.

In conclusion,2-(4-chloro-3-methylphenyl)-1-(2-methylcyclopropyl)ethan-1-ol (CAS No. 2171919-08-5) represents an intriguing chemical entity with potential applications in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs through innovative drug design strategies.